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Compound of Interest

Compound Name: 3-Phenoxycyclopentanamine

Cat. No.: B15253300

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive guide to the proper disposal procedures for 3-
Phenoxycyclopentanamine, ensuring the safety of laboratory personnel and compliance with
regulatory standards. In the absence of a specific Safety Data Sheet, this guidance is
predicated on treating the compound as a potentially hazardous substance and following
established best practices for the disposal of research chemicals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 3-
Phenoxycyclopentanamine with appropriate personal protective equipment (PPE). This
includes, but is not limited to:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).
» Body Protection: A laboratory coat.

All handling of 3-Phenoxycyclopentanamine and its waste should be conducted in a well-
ventilated area, preferably within a chemical fume hood.
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Quantitative Data Summary

Due to the absence of a publicly available Safety Data Sheet (SDS) for 3-
Phenoxycyclopentanamine (CAS No. 1335195-86-2), a comprehensive table of quantitative
safety and physical data cannot be provided. It is a critical best practice in chemical safety to
assume that a compound with unknown toxicological properties is hazardous. All handling and
disposal procedures should reflect this assumption.

Data Point Value

CAS Number 1335195-86-2

Molecular Formula C11H1sNO

Molecular Weight 177.24 g/mol

Physical State Unknown

Toxicity Data (e.g., LD50) Not available. Treat as toxic.
Permissible Exposure Limit Not established. Minimize exposure.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended steps for the proper disposal of 3-
Phenoxycyclopentanamine. This procedure is designed to be conservative and protective in
the absence of specific hazard information.

1. Waste Ildentification and Segregation:

» Designate a specific, clearly labeled, and sealed waste container for 3-
Phenoxycyclopentanamine and any materials contaminated with it (e.g., pipette tips,
gloves, weighing paper).

e The container must be made of a material compatible with organic amines. A high-density
polyethylene (HDPE) or glass container is recommended.

o The label should include the full chemical name ("3-Phenoxycyclopentanamine”), CAS
number (1335195-86-2), and the appropriate hazard pictograms (assume flammable,
corrosive, and toxic).

2. Consultation with Institutional Safety Officer:
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» Before initiating disposal, consult with your institution's Environmental Health and Safety
(EHS) officer or equivalent chemical safety personnel.

e Provide them with all available information on 3-Phenoxycyclopentanamine.

» Follow their specific guidance and institutional protocols for hazardous waste disposal.

3. Waste Collection:

o Carefully transfer any unused 3-Phenoxycyclopentanamine into the designated waste
container.

e If the compound is in a solution, do not mix it with other solvent waste streams unless
explicitly approved by your EHS officer.

» Rinse any empty containers that held 3-Phenoxycyclopentanamine with a suitable solvent
(e.g., methanol or ethanol). The rinsate should be collected and added to the hazardous
waste container.

4. Temporary Storage:

o Store the sealed waste container in a designated, well-ventilated, and secure hazardous
waste accumulation area.

o Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents and acids.

5. Final Disposal:

« Arrange for the collection of the hazardous waste container by your institution's approved
hazardous waste disposal contractor.

¢ Do not attempt to dispose of 3-Phenoxycyclopentanamine down the drain or in regular
trash.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Phenoxycyclopentanamine.
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Caption: Logical workflow for the safe disposal of 3-Phenoxycyclopentanamine.

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of 3-Phenoxycyclopentanamine, thereby protecting
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themselves, their colleagues, and the wider community.

 To cite this document: BenchChem. [Prudent Disposal of 3-Phenoxycyclopentanamine: A
Guide for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15253300#3-phenoxycyclopentanamine-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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